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Compound of Interest

Compound Name: Ethyl dimethylcarbamate

Cat. No.: B1222962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl dimethylcarbamate (CAS

687-48-9), a carbamate ester with applications across various scientific and industrial fields.

This document details its chemical and physical properties, synthesis and reactivity, biological

activity, and safety information.

Core Chemical Information
Ethyl dimethylcarbamate, also known as N,N-dimethylurethane, is an organic compound

belonging to the class of carbamate esters.[1] Its structure features an ethyl group and two

methyl groups attached to the nitrogen atom of a carbamate functional group.[1][2]
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Identifier Value

CAS Number 687-48-9[1]

IUPAC Name ethyl N,N-dimethylcarbamate[1]

Molecular Formula C5H11NO2[1]

Molecular Weight 117.15 g/mol [1]

Canonical SMILES CCOC(=O)N(C)C[1]

InChI Key SUDHEDJJFGYYPL-UHFFFAOYSA-N[1]

Synonyms
N,N-dimethylurethane, Dimethylcarbamic acid

ethyl ester, Ethyl N,N-dimethyl carbamate[2][3]

Physicochemical Properties
Ethyl dimethylcarbamate is typically a colorless to pale yellow liquid with a faint odor.[2] It is

soluble in organic solvents and has moderate solubility in water.[2]

Property Value

Appearance
Colorless to pale yellow liquid[2] or white

powder[4]

Boiling Point 206.00°C[5]; 37-38 °C @ 10 Torr[6]

Melting Point 60°C (estimate)[3]

Density 0.931 g/ml[5]; 0.970 g/cm³ @ 20 °C[6]

Flash Point 30.4±18.2 °C[7]

Vapor Pressure 11.5±0.2 mmHg at 25°C[7]

Refractive Index 1.418[7]

LogP 0.91[7]
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3.1. Synthesis Protocols

Two primary methods for the synthesis of ethyl dimethylcarbamate are commonly cited:

Reaction with Ethyl Chloroformate: A conventional laboratory method involves the

condensation of dimethylamine with ethyl chloroformate.[1][8] This reaction is typically

performed in the presence of a base, such as sodium hydroxide, to neutralize the

hydrochloric acid byproduct.[1]

Phosgene-Free Method: An industrially preferred and more environmentally friendly

approach involves the reaction of dimethylamine with dimethyl carbonate.[1] This synthesis

is facilitated by a suitable catalyst and avoids the use of highly toxic phosgene.[1][8]

Synthesis of Ethyl Dimethylcarbamate
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Caption: Common synthesis pathways for Ethyl Dimethylcarbamate.

3.2. Chemical Reactivity

Ethyl dimethylcarbamate undergoes several key chemical reactions:
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Hydrolysis: In the presence of water and an acid or base, it hydrolyzes to form

dimethylamine and ethyl alcohol.[1][8] This reaction is significant for understanding its

stability under various conditions.[1]

Oxidation: Strong oxidizing agents, such as potassium permanganate, can oxidize the

compound, typically targeting the N-alkyl groups to form various oxidation products.[1][8]

Substitution Reactions: The ethyl group can be replaced by other nucleophiles in nucleophilic

substitution reactions, allowing for the synthesis of a diverse range of substituted

carbamates.[1][8]

Hydrolysis of Ethyl Dimethylcarbamate
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Caption: Acid or base-catalyzed hydrolysis of Ethyl Dimethylcarbamate.

Applications and Biological Activity
Ethyl dimethylcarbamate has a range of applications in various fields:

Chemical Industry: It serves as a valuable intermediate in the synthesis of other organic

compounds and carbamate derivatives.[1][8]

Pharmaceuticals: It is used as a precursor in drug synthesis.[1]
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Agriculture: It has been utilized in the production of pesticides and herbicides due to its

enzyme-inhibiting properties.[1] However, its use as a commercial herbicide is limited due to

environmental and toxicity concerns.[1]

Biological Research: The compound is employed in studies related to enzyme inhibition and

in biochemical assays.[1] Historically, it was used as a long-acting anesthetic in animal

research, particularly for rodents, as it exhibited less suppression of cortical neuronal activity

compared to other anesthetics like isoflurane.[1] However, concerns about its carcinogenicity

have led to its replacement with safer alternatives in many research settings.[1]

4.1. Mechanism of Action and Biological Effects

While the specific mechanism of action for ethyl dimethylcarbamate is not extensively

researched, as a carbamate ester, it is suggested to potentially inhibit cholinesterase, an

enzyme crucial for nerve function.[1] Its ability to inhibit certain enzymes makes it a subject of

interest in pharmacological research.[1] Studies have explored its potential to inhibit enzymes

involved in nervous system function.[1]

Safety and Toxicology
Ethyl dimethylcarbamate is classified as harmful if swallowed and is suspected of causing

cancer.[9] It is essential to handle this compound with appropriate safety precautions.

5.1. GHS Hazard Information
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed[9]

Carcinogenicity 2
H351: Suspected of causing

cancer[9]

Flammable liquids 3
H226: Flammable liquid and

vapor[10]

Skin corrosion/irritation 2
H315: Causes skin

irritation[10]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[10]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation[10]

GHS Pictograms:

Health Hazard, Irritant[1][9]

5.2. Toxicological Data
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Test Type
Route of
Exposure

Species Dose Toxic Effects

LD50 Intraperitoneal Rodent - mouse 1110 mg/kg

Behavioral -

general

anesthetic[11]

LD50 Subcutaneous Rodent - mouse 1050 mg/kg

Behavioral -

somnolence

(general

depressed

activity)[11]

TDLo Intraperitoneal Rodent - mouse
6500

mg/kg/13W-I

Tumorigenic -

equivocal

tumorigenic

agent, lung

tumors[11]

5.3. Handling and Personal Protective Equipment (PPE)

Engineering Controls: Use in a well-ventilated area, preferably in a fume hood.

Personal Protective Equipment:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[9]

Skin Protection: Wear protective gloves and impervious clothing.[9]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[9]

Storage: Store in a dry, well-ventilated place, locked up.[4][9]

Experimental Protocols and Analysis
While specific, detailed experimental protocols for ethyl dimethylcarbamate are proprietary to

individual research labs and manufacturers, a general workflow for its analysis can be outlined.
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Spectroscopic methods such as Infrared (IR) and Nuclear Magnetic Resonance (NMR)

spectroscopy are crucial for structural elucidation.[8]

General Experimental Workflow for Analysis

Sample Preparation

Infrared (IR) Spectroscopy
(Functional Group ID)

Nuclear Magnetic Resonance (NMR)
(Structural Elucidation)

Mass Spectrometry (MS)
(Molecular Weight Confirmation)

Data Analysis and Interpretation

Structural Confirmation

Click to download full resolution via product page

Caption: A generalized workflow for the chemical analysis of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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